Cas no 721425-05-4 (4-(2,3-dimethoxyphenyl)methylidene-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid)

4-(2,3-dimethoxyphenyl)methylidene-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid structure

721425-05-4 structure

Product Name:4-(2,3-dimethoxyphenyl)methylidene-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid

CAS No:721425-05-4

MF:C₂₄H₂₃NO₄

MW:389.44372677803

CID:5741402

PubChem ID:5927851

Update Time:2023-11-27

4-(2,3-dimethoxyphenyl)methylidene-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Z46107815
- 4-[(2,3-dimethoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid
- MLS001172589
- 721425-05-4
- EN300-04532
- (4E)-4-[(2,3-dimethoxyphenyl)methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid
- HMS2898N03
- SMR000591514
- CHEMBL1387082
- 9-Acridinecarboxylic acid, 4-[(2,3-dimethoxyphenyl)methylene]-1,2,3,4-tetrahydro-2-methyl-
- 4-(2,3-dimethoxyphenyl)methylidene-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid
- Inchi： 1S/C24H23NO4/c1-14-11-16(13-15-7-6-10-20(28-2)23(15)29-3)22-18(12-14)21(24(26)27)17-8-4-5-9-19(17)25-22/h4-10,13-14H,11-12H2,1-3H3,(H,26,27)/b16-13+
- InChI Key： FBYDLGAYDZRFSK-DTQAZKPQSA-N
- SMILES： OC(C1C2C=CC=CC=2N=C2/C(=C/C3C=CC=C(C=3OC)OC)/CC(C)CC2=1)=O

Computed Properties

Exact Mass: 389.16270821g/mol
Monoisotopic Mass: 389.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 620
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 68.6Å²

Experimental Properties

Density: 1.248±0.06 g/cm3(Predicted)
Boiling Point: 573.1±50.0 °C(Predicted)
pka: 1.01±0.40(Predicted)

4-(2,3-dimethoxyphenyl)methylidene-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid Pricemore >>

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Enamine	EN300-04532-0.05g	4-[(2,3-dimethoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid	721425-05-4	95%	0.05g	$42.0	2023-10-28
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